methyl 4-[(2,6-dimethyl-4-morpholinyl)methyl]benzoate

• IUPAC Name: methyl 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoate
• InChI: InChI=1S/C15H21NO3/c1-11-8-16(9-12(2)19-11)10-13-4-6-14(7-5-13)15(17)18-3/h4-7,11-12H,8-10H2,1-3H3
• InChI Key: RUBXNPWHLYVIKR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

Synthesis Analysis

The synthesis of related morpholine derivatives involves reactions of certain precursors with formaldehyde and morpholine under controlled conditions. For example, novel 1-(morpholine-4-yl-methyl)-3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones were obtained by reacting 3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones with formaldehyde and morpholine, demonstrating the versatility of morpholine in synthesizing complex molecules (Özlem Gürsoy Kol et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds containing morpholine units has been extensively analyzed using various techniques, including X-ray diffraction. For instance, the crystal structure of a compound closely related to methyl 4-[(2,6-dimethyl-4-morpholinyl)methyl]benzoate was determined, showing disorder within a methoxycarbonyl group and highlighting the complex structural features of these molecules (S. Moser et al., 2005).

Chemical Reactions and Properties

Morpholine derivatives participate in a variety of chemical reactions, reflecting their broad reactivity profile. For example, synthesis, antimicrobial activity, and docking studies of some novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a biologically active sulfonamide moiety were conducted, showcasing the chemical versatility and potential biological relevance of these compounds (M. Ghorab et al., 2017).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. This could involve binding to a specific protein, altering a biological pathway, or interacting with cell membranes, among other possibilities.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. This information is typically determined through laboratory testing and is included in the compound’s Material Safety Data Sheet.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, determination of its mechanism of action, and evaluation of its potential applications. This could involve in vitro studies, in vivo studies, or computational modeling.